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Compound of Interest

Compound Name: Benzyl acetate-d5

Cat. No.: B1384724

An In-depth Technical Guide to the Safety Data Sheet (SDS) of Benzyl Acetate-d5

This guide provides a comprehensive overview of the safety information for Benzyl acetate-d5
(CAS No. 1398065-57-0), tailored for researchers, scientists, and professionals in drug
development. The information is compiled from available Safety Data Sheets (SDS), with a
focus on presenting clear, actionable data for laboratory and industrial settings.

Chemical Identification and Physical Properties

Benzyl acetate-d5 is a deuterated form of benzyl acetate. While it is not classified as a
hazardous substance according to the Globally Harmonized System (GHS), understanding its
physical and chemical properties is crucial for safe handling.[1] The safety data for the
deuterated compound often references data from its non-deuterated counterpart, Benzyl
Acetate (CAS No. 140-11-4), due to their structural similarity.[1]

Table 1: Physical and Chemical Properties of Benzyl Acetate-d5 and Benzyl Acetate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1384724?utm_src=pdf-interest
https://www.benchchem.com/product/b1384724?utm_src=pdf-body
https://www.benchchem.com/product/b1384724?utm_src=pdf-body
https://www.benchchem.com/product/b1384724?utm_src=pdf-body
https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://www.benchchem.com/product/b1384724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Benzyl Acetate

Property Benzyl Acetate-d5 Source
(non-deuterated)

CAS Number 1398065-57-0 140-11-4 [11[2]

Chemical Formula CoHsDs02 CoH1002 [1][2]

Molecular Weight 155.21 g/mol 150.17 g/mol [3114]

Appearance Colorless Liquid Colorless Liquid [2][5]

Odor Sweet, Fruity, Floral Sweet, Fruity, Floral [2][5]

Melting Point Not Available -51 °C/-59.8 °F [41[5]

N _ _ 210-214 °C / 410-

Boiling Point Not Available [2][5]

417.2 °F
_ 90-102 °C / 194-215.6
Flash Point 102 °C (216 °F) [1][2][5]

°F

Auto-ignition Temp.

460 °C (860 °F)

460 °C (860 °F)

[1](2]

1.04-1.055 (Water =

Specific Gravity Not Available 1 [2][6]
Vapor Density Not Available 5.1 (Air=1) [2]
Water Solubility Not Available Soluble [6]

| Partition Coefficient (log Pow)| Not Available | 1.96 |[4] |

Toxicological Information

Toxicological data for Benzyl acetate-d5 is primarily based on studies conducted on Benzyl

Acetate. The substance may be harmful if swallowed, inhaled, or absorbed through the skin,

and may cause irritation to the skin, eyes, and respiratory tract.[1]

Table 2: Acute Toxicity Data for Benzyl Acetate (non-deuterated)
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Route Species Value Source

Oral LD50 Rat 2,490 mglkg [1][7]

| Dermal LD50 | Rabbit | > 5,000 mg/kg |[1] |
Carcinogenicity and Mutagenicity:

» |ARC Classification: Group 3 - Not classifiable as to its carcinogenicity to humans (for Benzyl
acetate).[1][2]

» Ames Test: Negative (Genotoxicity in vitro).[1]
¢ In Vivo Genotoxicity: Negative (Rat, oral).[1]

Ecological Information

Benzyl acetate is considered harmful to aquatic life with long-lasting effects.[4][5]
Environmental release should be avoided.[4] It is, however, readily biodegradable.[1]

Table 3: Ecotoxicity Data for Benzyl Acetate (non-deuterated)

Test Species Value Duration Source

Oryzias latipes

LC50 (Japanese rice 4 mg/L 96 h [1]
fish)
Daphnia magna

EC50 17 mg/L 48 h [1]
(Water flea)

| EC50 | Desmodesmus subspicatus (Green algae) | 110 mg/L | 72 h |[1] |

Experimental Protocols

The Safety Data Sheets reviewed do not provide detailed experimental methodologies. They
reference standard toxicological and ecological tests. For instance, the biodegradability data
refers to OECD Test Guideline 301B, a standardized test for determining ready biodegradability
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in an aerobic aqueous medium. Acute toxicity values (LD50/LC50) are determined through
standardized animal studies following established regulatory guidelines. Detailed protocols for
these tests are maintained by organizations such as the Organisation for Economic Co-
operation and Development (OECD) and are not typically included in an SDS.

Hazard Identification and Handling

While not classified as hazardous under GHS, proper handling procedures are essential to
minimize exposure risks.[1] Key safety measures include using the substance in a well-
ventilated area or under a fume hood, and wearing appropriate personal protective equipment
(PPE).[1]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Safety glasses with side-shields.[1]
» Skin Protection: Handle with gloves and wear impervious clothing.[1]

» Respiratory Protection: Use a full-face respirator with appropriate cartridges if risk
assessment warrants it.[1]

Spill Management Workflow

The following diagram outlines the logical workflow for responding to a chemical spill, based on
standard SDS recommendations.
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Caption: Logical workflow for a chemical spill response.
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First Aid Measures

In case of exposure, the following first aid measures are recommended:[1]

Eye Contact: Flush eyes with water as a precaution.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

In all cases of significant exposure or if symptoms persist, it is crucial to consult a physician
and show them the Safety Data Sheet.[1]

Fire and Explosion Data

Benzyl acetate is not considered flammable or combustible.[1] However, it will burn if exposed
to high temperatures.

Flash Point: 102 °C (216 °F)[1]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

Hazardous Combustion Products: Carbon oxides are formed under fire conditions.[1]

Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) if necessary.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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